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Hazard Identification and Safe Handling

The table below summarizes the identified hazard and handling information for 3,4-Furandimethanol.

Property Description / Value

CAS Number 14496-24-3 [1]

Molecular Formula C6H8O3 [1]

Molecular Weight 128.13 g/mol [1]

Physical Form Liquid [1]

Density 1.248 g/mL at 25 °C [1]

Boiling Point 120 °C at 1 Torr (approx. 0.13 kPa) [1]

Flash Point >110 °C [1]

GHS Hazard Statement H318: Causes serious eye damage [1]

| Precautionary Statements| P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue
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rinsing [1] |

Experimental Context and Broader Safety Workflow

While specific toxicology studies on 3,4-Furandimethanol are not available in the search results, recent

research on related furanic compounds highlights the importance and common methodologies of preclinical

safety assessment, which you can consider applying [2].

A study on HMF and its derivatives utilized computer-aided drug design (CADD) and ADMET

(Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling to predict pharmacokinetic and

toxicological properties early in the drug discovery process [2]. The experimental workflow for such an

assessment can be visualized as follows:

Start: Compound
Assessment

In silico ADMET
Profiling

Molecular Docking
& Dynamic Simulation

Data Analysis &
Risk Identification

Safety Protocol

Click to download full resolution via product page

The specific parameters analyzed in such a workflow typically include:
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Absorption: Predicted through measures like intestinal absorption and Caco-2 permeability [2].

Distribution: Assessed using models for volume of distribution (VDss) and blood-brain barrier (BBB)
penetration [2].

Metabolism: Evaluated by interaction with cytochrome P450 enzymes (e.g., CYP2D6, CYP3A4) [2].
Toxicity: Screened for endpoints like AMES mutagenicity, hERG inhibition, and hepatotoxicity [2].

Recommendations for Researchers

Given the identified eye hazard and the lack of comprehensive toxicological data, the following handling

protocols are recommended:

Eye and Face Protection: Always wear chemical splash goggles and a face shield, especially

when handling the liquid form, in strict accordance with the P280 precautionary statement [1].
General Handling: Handle in a well-ventilated area, preferably within a fume hood. Use appropriate

gloves (e.g., nitrile) and a lab coat to prevent skin contact.
Obtain the SDS: The most critical step is to procure the full Safety Data Sheet (SDS) from the

chemical supplier. The SDS will contain detailed information on first aid measures, toxicological data,
ecological information, and disposal considerations that are essential for completing a comprehensive

technical guide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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